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Compound of Interest

Compound Name: Thiol-C9-PEG4-acid

Cat. No.: B11825994

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents like Thiol-C9-PEG4-acid is paramount for ensuring laboratory
safety and experimental integrity. This guide provides essential, immediate safety protocols,
operational plans, and disposal procedures for Thiol-C9-PEG4-acid, a PEG-based PROTAC
linker.

Chemical Profile:

Synonyms: Thiol-C9-PEG4-acid

Formula: C19H3806S

Molecular Weight: 394.57 g/mol [1]

CAS Number: 716339-41-2[1]

While the Safety Data Sheet (SDS) for Thiol-C9-PEG4-acid indicates it is not classified as a
hazardous substance or mixture, it is crucial to follow standard laboratory safety protocols due
to the presence of a thiol group and the potential for uncharacterized hazards.[1] Thiols are
known for their strong, unpleasant odors, and appropriate measures should be taken to
mitigate this.

Personal Protective Equipment (PPE)
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Adherence to proper PPE is the first line of defense against potential exposure. The following
table summarizes the required PPE for handling Thiol-C9-PEG4-acid.[1]

PPE Category Specification

Safety goggles with side-shields are mandatory.
Eye/Face Protection [1] A face shield should be considered if there is

a splash hazard.

) Wear appropriate chemical-resistant protective
Hand Protection o
gloves (e.g., nitrile rubber).

) ] An impervious lab coat or clothing is required to
Skin and Body Protection ]
prevent skin contact.

A suitable respirator should be used. All
) ) handling should be conducted in a well-
Respiratory Protection ) o )
ventilated area, preferably within a chemical

fume hood.

Operational and Handling Plan

Safe handling practices are critical to minimize exposure and prevent contamination.
Storage:

o Keep the container tightly sealed.

e Store in a cool, well-ventilated area.

e Protect from direct sunlight and sources of ignition.

Handling:

o Ensure adequate ventilation and have a safety shower and eye wash station readily
accessible.

» Avoid inhalation of any vapors, mists, or dust.
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e Prevent contact with eyes and skin.

e Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.

First Aid Measures

In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove
Eye Contact ) i

contact lenses if present. Seek prompt medical

attention.

Thoroughly rinse the affected skin with plenty of
Skin Contact water. Remove any contaminated clothing and

shoes. Seek medical attention.

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

Inhalation o -
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do not induce
Ingestion

vomiting. Seek immediate medical attention.

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
ensure a safe laboratory environment.

Spill Containment:
o Evacuate personnel to a safe area.
o Wear full personal protective equipment.

e Prevent further leakage or spillage if it is safe to do so.
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o Absorb the spill with a finely-powdered, liquid-binding material such as diatomite.
» Decontaminate surfaces and equipment by scrubbing with alcohol.
Waste Disposal:

e Liquid Waste: Collect unused or waste Thiol-C9-PEG4-acid in a designated, properly
labeled, and sealed container.

e Solid Waste: Contaminated items such as gloves, absorbent materials, and pipette tips
should be collected in a separate, clearly labeled, and sealed container for solid hazardous
waste.

o Glassware: Contaminated glassware should first be rinsed with a suitable solvent (e.qg.,
ethanol), with the rinse collected as hazardous waste. Subsequently, soak the glassware in a
10% bleach solution for at least 24 hours to oxidize any residual thiol before standard
cleaning procedures.

» All waste containing Thiol-C9-PEG4-acid must be treated as hazardous waste and disposed
of through a licensed hazardous waste disposal company. Do not dispose of this chemical
down the drain.

Experimental Workflow for Handling Thiol-C9-PEG4-
acid

The following diagram outlines the standard workflow for safely handling Thiol-C9-PEG4-acid
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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